ON 146040
ON 146040
ON 146040 is the first dual PI3K and BCR-ABL inhibitor that targets the STAT3 and STAT5 pathways; inhibits PI3K α/δ isoforms with IC50 of 14/20 nM.IC50 value: 14/20 nM(PI3K α/δ) [1]Target: PI3K/Bcr-Abl inhibitorON 146040 was highly potent in killing hematologic tumor cells with IC50 values in the 150 to 1,000 nM range. In biochemical testing, ON 146040 inhibited PI3K α/δ isoforms (IC50 ≈ 14 and 20 nM, respectively) without having a major effect on β/γ isoforms (IC50 ≈ 3 and 1 μM, respectively). ON 146040 was also found to inhibit Abl1 and several mutant versions of this kinase (IC50 < 150 nM), although the compound was not found to be active against the T315I mutant. Following treatment with ON 146040, STAT3 and STAT5 phosphorylation were down-regulated in leukemia and myeloma cells.
Brand Name:
Vulcanchem
CAS No.:
1404231-34-0
VCID:
VC0002830
InChI:
InChI=1S/C24H23N7O3S/c1-29-10-12-30(13-11-29)18-8-4-17(5-9-18)26-24-25-15-20-23(28-24)35-21(22(32)27-20)14-16-2-6-19(7-3-16)31(33)34/h2-9,14-15H,10-13H2,1H3,(H,27,32)(H,25,26,28)/b21-14-
SMILES:
CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC=C4C(=N3)SC(=CC5=CC=C(C=C5)[N+](=O)[O-])C(=O)N4
Molecular Formula:
C24H23N7O3S
Molecular Weight:
489.55
ON 146040
CAS No.: 1404231-34-0
Cat. No.: VC0002830
Molecular Formula: C24H23N7O3S
Molecular Weight: 489.55
* For research use only. Not for human or veterinary use.
Specification
| Description | ON 146040 is the first dual PI3K and BCR-ABL inhibitor that targets the STAT3 and STAT5 pathways; inhibits PI3K α/δ isoforms with IC50 of 14/20 nM.IC50 value: 14/20 nM(PI3K α/δ) [1]Target: PI3K/Bcr-Abl inhibitorON 146040 was highly potent in killing hematologic tumor cells with IC50 values in the 150 to 1,000 nM range. In biochemical testing, ON 146040 inhibited PI3K α/δ isoforms (IC50 ≈ 14 and 20 nM, respectively) without having a major effect on β/γ isoforms (IC50 ≈ 3 and 1 μM, respectively). ON 146040 was also found to inhibit Abl1 and several mutant versions of this kinase (IC50 < 150 nM), although the compound was not found to be active against the T315I mutant. Following treatment with ON 146040, STAT3 and STAT5 phosphorylation were down-regulated in leukemia and myeloma cells. |
|---|---|
| CAS No. | 1404231-34-0 |
| Molecular Formula | C24H23N7O3S |
| Molecular Weight | 489.55 |
| IUPAC Name | (7Z)-2-[4-(4-methylpiperazin-1-yl)anilino]-7-[(4-nitrophenyl)methylidene]-5H-pyrimido[4,5-b][1,4]thiazin-6-one |
| Standard InChI | InChI=1S/C24H23N7O3S/c1-29-10-12-30(13-11-29)18-8-4-17(5-9-18)26-24-25-15-20-23(28-24)35-21(22(32)27-20)14-16-2-6-19(7-3-16)31(33)34/h2-9,14-15H,10-13H2,1H3,(H,27,32)(H,25,26,28)/b21-14- |
| SMILES | CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC=C4C(=N3)SC(=CC5=CC=C(C=C5)[N+](=O)[O-])C(=O)N4 |
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